(5E)-5-(1H-benzimidazol-2-ylmethylidene)-3-(3,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C17H9Cl2N3OS2
• Molecular Weight: 406.3 g/mol
• IUPAC Name: 5-(benzimidazol-2-ylidenemethyl)-3-(3,4-dichlorophenyl)-4-hydroxy-1,3-thiazole-2-thione
• InChI: InChI=1S/C17H9Cl2N3OS2/c18-10-6-5-9(7-11(10)19)22-16(23)14(25-17(22)24)8-15-20-12-3-1-2-4-13(12)21-15/h1-8,23H
• InChI Key: BJPSMUKWFORLJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CC3=C(N(C(=S)S3)C4=CC(=C(C=C4)Cl)Cl)O)N=C2C=C1

Description

The compound (5E)-5-(1H-benzimidazol-2-ylmethylidene)-3-(3,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone class, characterized by a five-membered ring containing sulfur and nitrogen. Key structural features include:

• 3,4-Dichlorophenyl substituent at position 3, contributing to lipophilicity and steric bulk.
• Benzimidazole-derived methylidene group at position 5, offering π-π stacking and hydrogen-bonding capabilities due to the bicyclic aromatic system with two nitrogen atoms.

Comparison with Similar Compounds

Structural Features

The compound’s analogs vary in substituents at positions 3 and 5, influencing electronic, steric, and solubility properties:

Compound Name	Position 3 Substituent	Position 5 Substituent	Key Features	Reference
Target Compound	3,4-Dichlorophenyl	Benzimidazol-2-ylmethylidene	High lipophilicity (Cl groups), strong H-bonding (benzimidazole)
(5Z)-5-(2,3-Dihydro-1,4-benzodioxan-6-ylmethylene)-1-methyl-2-thioxoimidazolidin-4-one (4e)	1-Methyl	Benzodioxan-6-ylmethylene	Reduced aromaticity (benzodioxane), moderate polarity
3-(2-(Diethylamino)ethyl)-5-(4-methylbenzylidene)-2-thioxo-thiazolidin-4-one (D8)	2-(Diethylamino)ethyl	4-Methylbenzylidene	Enhanced solubility (tertiary amine), steric hindrance (methyl group)
(5E)-5-{[1-(2,4-Dichlorobenzyl)-1H-indol-3-yl]methylene}-3-ethyl-2-thioxo-1,3-thiazolidin-4-one	Ethyl	Indol-3-ylmethylene (2,4-dichlorobenzyl)	Increased π-π stacking (indole), halogenated aromatic system
(5E)-5-(5-Bromo-2-hydroxybenzylidene)-3-ethyl-2-thioxo-1,3-thiazolidin-4-one	Ethyl	5-Bromo-2-hydroxybenzylidene	Polar hydroxyl group, bromine for halogen bonding

Key Observations :

• The 3,4-dichlorophenyl group in the target compound enhances lipophilicity compared to ethyl or methyl substituents .

Comparison :

• The target compound’s dichlorophenyl and benzimidazole groups may reduce reaction yields compared to simpler aldehydes (e.g., 4-methylbenzaldehyde in D8) due to steric hindrance.

Key Observations :

• The 3,4-dichlorophenyl group in the target compound is associated with antimicrobial activity in furylidene analogs .
• Benzimidazole may improve binding to microbial targets via hydrogen bonding, though direct evidence is needed.

Physicochemical Properties

Compound Name	Molecular Weight	Solubility Predictors	Reference
Target Compound	~435 g/mol	Low (lipophilic Cl groups)
(5E)-5-(5-Bromo-2-hydroxybenzylidene) analog	344.25 g/mol	Moderate (hydroxyl group enhances polarity)
Compound 929870-43-9	356.5 g/mol	Moderate (hydroxyphenylamino group)

Key Observations :

• The target compound’s dichlorophenyl and benzimidazole groups likely reduce solubility compared to hydroxyl-containing analogs .

Preparation Methods

Cyclocondensation of 3,4-Dichlorophenyl Thiourea with α-Halocarbonyl Compounds

The reaction between 3,4-dichlorophenyl thiourea (I ) and ethyl bromoacetate (II ) in ethanol under reflux (12–16 hours) yields 3-(3,4-dichlorophenyl)-2-thioxo-1,3-thiazolidin-4-one (III ) via nucleophilic substitution and cyclization.

Reaction Conditions

• Solvent: Ethanol or dimethylformamide (DMF)

• Catalyst: Anhydrous sodium acetate or triethylamine

• Temperature: 80–100°C (reflux)

• Yield: 65–75%

Mechanism

• Deprotonation of thiourea generates a thiolate anion.

• Nucleophilic attack on the α-carbon of ethyl bromoacetate forms a thioether intermediate.

• Intramolecular cyclization releases ethanol, forming the thiazolidinone ring.

Characterization Data

• IR (KBr): ν 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S)

• ¹H NMR (DMSO-d₆): δ 7.45–7.80 (m, 3H, aromatic), 4.20 (s, 2H, CH₂), 3.90 (s, 1H, NH).

Synthesis of Benzimidazole-2-Carbaldehyde

The benzimidazole-2-carbaldehyde (IV ) is synthesized via formylation of 1H-benzimidazole-2-methanol or condensation of o-phenylenediamine with formic acid.

Condensation of o-Phenylenediamine with Formic Acid

Heating o-phenylenediamine (V ) with formic acid (VI ) at 120°C for 6 hours produces 1H-benzimidazole-2-carbaldehyde (IV ).

Reaction Conditions

• Solvent: None (neat conditions)

• Catalyst: Concentrated HCl (1–2 drops)

• Yield: 60–70%

Characterization Data

• IR (KBr): ν 1710 cm⁻¹ (C=O), 1605 cm⁻¹ (C=N)

• ¹H NMR (CDCl₃): δ 10.10 (s, 1H, CHO), 7.30–8.05 (m, 4H, aromatic).

Knoevenagel Condensation to Introduce the Benzimidazol-2-ylmethylidene Group

The exocyclic double bond at C5 is formed via Knoevenagel condensation between the thiazolidinone core (III ) and benzimidazole-2-carbaldehyde (IV ).

Reaction Optimization

Conditions

• Solvent: Glacial acetic acid or ethanol

• Catalyst: Piperidine (5 mol%) or ammonium acetate

• Temperature: 80°C (reflux) or microwave irradiation (100 W, 5–10 minutes)

• Yield: 55–65% (conventional), 75–85% (microwave)

Mechanism

• Base-mediated deprotonation of the thiazolidinone’s C5 methylene group.

• Nucleophilic attack on the aldehyde carbonyl, followed by dehydration to form the (E)-configured double bond.

Characterization Data

• IR (KBr): ν 1660 cm⁻¹ (C=O), 1225 cm⁻¹ (C=S), 1590 cm⁻¹ (C=C)

• ¹H NMR (DMSO-d₆): δ 8.20 (s, 1H, CH=), 7.10–8.05 (m, 7H, aromatic), 4.15 (s, 2H, CH₂).

• 13C NMR (DMSO-d₆): δ 178.5 (C=O), 167.2 (C=S), 145.0 (CH=), 125–140 (aromatic).

Stereochemical Control and Purification

The (E)-configuration of the exocyclic double bond is favored due to steric hindrance between the benzimidazole and thiazolidinone rings. Purification via column chromatography (silica gel, ethyl acetate/hexane) or recrystallization (ethanol/water) ensures >95% isomeric purity.

Comparative Analysis of Synthetic Routes

Method	Conditions	Yield	Reaction Time	Advantages
Conventional Heating	Ethanol, reflux	55–65%	8–12 hours	Low equipment cost
Microwave Irradiation	Acetic acid, 100 W	75–85%	5–10 minutes	Rapid, eco-friendly, higher yields
Solvent-Free	Neat, 120°C	50–60%	6–8 hours	Reduced solvent waste

Challenges and Mitigation Strategies

• Oxidation of Thioxo Group: Use inert atmosphere (N₂/Ar) to prevent conversion to sulfone.

• Isomerization: Avoid prolonged heating; employ microwave-assisted synthesis for faster kinetics.

• Low Solubility: Use polar aprotic solvents (DMF, DMSO) during condensation .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer : Multi-step synthesis involving condensation of substituted benzimidazole with 3,4-dichlorophenyl isothiocyanate, followed by cyclization, is typical for this class of compounds. Key steps include:

• Reaction Conditions : Use anhydrous solvents (e.g., DMF or ethanol) and inert atmospheres to prevent oxidation .
• Catalysts : Acidic or basic catalysts (e.g., piperidine) to enhance reaction rates .
• Purification : Recrystallization from ethanol or column chromatography (silica gel, hexane/ethyl acetate) to isolate the pure product .
• Yield Optimization : Adjust stoichiometry (1:1.2 molar ratio of reactants) and employ continuous flow reactors for better temperature control .

Q. What analytical techniques are critical for confirming the structure and purity of this compound?

• Methodological Answer :

• NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions (e.g., benzimidazole protons at δ 7.2–8.5 ppm) .
• HPLC : Purity assessment (>95%) using a C18 column with acetonitrile/water mobile phase .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular ion peaks (e.g., [M+H]⁺ at m/z 468.9) .
• X-ray Crystallography : For absolute configuration confirmation, as demonstrated in related thiazolidinone derivatives .

Q. What are the common reaction pathways for modifying the benzimidazole or dichlorophenyl moieties?

• Methodological Answer :

• Electrophilic Substitution : Bromination at the benzimidazole C5 position using NBS in DMF .
• Nucleophilic Aromatic Substitution : Replacement of chlorine atoms on the dichlorophenyl group with amines or alkoxides .
• Cross-Coupling : Suzuki-Miyaura reactions to introduce aryl/heteroaryl groups at the thiazolidinone ring .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate its biological activity?

• Methodological Answer :

• Analog Synthesis : Vary substituents (e.g., replace 3,4-dichlorophenyl with 4-fluorophenyl) to assess impact on activity .
• Biological Assays :
• Antimicrobial : MIC testing against S. aureus and E. coli using broth microdilution .
• Anticancer : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Computational Modeling : Docking studies with target enzymes (e.g., COX-2 or EGFR kinase) to predict binding modes .

Q. What experimental strategies resolve contradictions in reported biological data (e.g., varying IC₅₀ values across studies)?

• Methodological Answer :

• Standardized Protocols : Use identical cell lines, culture conditions, and assay kits for reproducibility .
• Metabolic Stability Testing : Evaluate compound stability in liver microsomes to explain discrepancies in in vitro vs. in vivo efficacy .
• Synergistic Studies : Test combination therapies (e.g., with doxorubicin) to clarify conflicting cytotoxicity results .

Q. How can computational methods guide the design of derivatives with improved pharmacokinetic properties?

• Methodological Answer :

• ADMET Prediction : Use QSAR models to optimize logP (target <5) and polar surface area (>60 Ų) for enhanced bioavailability .
• Molecular Dynamics Simulations : Assess solubility by simulating interactions with water/lipid bilayers .
• Metabolite Prediction : Identify potential oxidation sites (e.g., thioxo group) using software like MetaSite .